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Compound of Interest

Compound Name: Tyk2-IN-2

Cat. No.: B560617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for commercially available

Tyk2 kinase assay kits, designed to facilitate the screening and characterization of Tyk2

inhibitors, such as Tyk2-IN-2.

Introduction to Tyk2 Kinase
Tyrosine kinase 2 (Tyk2) is a member of the Janus kinase (JAK) family of non-receptor tyrosine

kinases.[1][2][3][4] It plays a crucial role in cytokine signaling pathways that are central to the

immune system.[5][6][7][8][9] Tyk2 is activated by various cytokines, including interferons

(IFNs), interleukin-12 (IL-12), and IL-23, leading to the phosphorylation and activation of Signal

Transducer and Activator of Transcription (STAT) proteins.[5][7][8] Activated STATs then

translocate to the nucleus to regulate the expression of genes involved in inflammation and

immune responses.[6] Due to its central role in these pathways, Tyk2 has emerged as a

significant therapeutic target for a range of autoimmune and inflammatory diseases.[6][7]

Tyk2 Signaling Pathway
The following diagram illustrates the central role of Tyk2 in cytokine signaling.
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Prepare Reagents:
- Tyk2 Enzyme
- Kinase Buffer

- Substrate (e.g., IRS-1tide)
- ATP

Add Reagents to Microplate:
1. Test Compound
2. Tyk2 Enzyme

Prepare Test Compound Dilution Series
(e.g., Tyk2-IN-2)

Incubate to Allow Compound Binding

Initiate Kinase Reaction by Adding
ATP/Substrate Mixture

Incubate at 30°C to Allow
Substrate Phosphorylation

Stop Reaction and Add
Detection Reagent

(e.g., Kinase-Glo®, ADP-Glo™)

Incubate at Room Temperature

Measure Signal
(Luminescence, Fluorescence, etc.)

Data Analysis:
- Plot Signal vs. Compound Concentration

- Calculate IC50 Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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